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Compound of Interest

Compound Name: Pc-786

Cat. No.: B609854 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

the inhaled antiviral agent, Pc-786. The information is designed to address specific issues that

may be encountered during experimental procedures.

Understanding Pc-786
Pc-786 is an investigational, potent, non-nucleoside inhibitor of the Respiratory Syncytial Virus

(RSV) L protein polymerase.[1][2][3][4][5] The L protein is a critical component of the viral RNA-

dependent RNA polymerase complex, responsible for the transcription and replication of the

viral genome.[1][2][3][4][5] By inhibiting this protein, Pc-786 effectively halts the viral lifecycle.

[3] Pc-786 is characterized as being poorly water-soluble and has been administered via

nebulization in clinical studies.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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